Cas no 324758-63-6 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• CAS No: 324758-63-6
• MF: C₂₆H₂₄N₂O₂S
• MW: 428.545965194702
• CID: 6556803
• Update Time: 2025-11-02

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-4-phenoxybenzamide
• Benzamide, N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-4-phenoxy-

• Inchi： 1S/C26H24N2O2S/c1-26(2,3)20-13-9-18(10-14-20)23-17-31-25(27-23)28-24(29)19-11-15-22(16-12-19)30-21-7-5-4-6-8-21/h4-17H,1-3H3,(H,27,28,29)
• InChI Key： KCXNEQDYYZOSCD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)(C)C)C=C2)=CS1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide

Recent Advances in the Study of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS: 324758-63-6)

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS: 324758-63-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and benzamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a focal point for researchers aiming to develop novel bioactive compounds.

The synthesis of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. These improvements are critical for the compound's potential transition from laboratory-scale research to industrial production, particularly in the context of drug development.

Pharmacological evaluations of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide have revealed its efficacy as a modulator of specific biological pathways. In vitro studies demonstrate its ability to interact with key protein targets, suggesting potential applications in oncology and inflammatory diseases. For instance, recent findings indicate that the compound exhibits inhibitory effects on certain kinase enzymes, which are often implicated in cancer progression. These results underscore the compound's potential as a lead molecule for further drug discovery efforts.

In addition to its kinase inhibitory activity, N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide has also been investigated for its anti-inflammatory properties. Preclinical models have shown that the compound can attenuate inflammatory responses by modulating cytokine production. This dual functionality—targeting both kinase pathways and inflammatory mediators—positions it as a versatile candidate for multifactorial diseases such as rheumatoid arthritis and certain cancers.

Despite these promising findings, challenges remain in the development of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent research has begun to explore derivative compounds to enhance these properties while maintaining the core pharmacophore's efficacy.

In conclusion, N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS: 324758-63-6) represents a compelling area of study in chemical biology and medicinal chemistry. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future research should focus on optimizing its therapeutic potential and addressing the current limitations to pave the way for clinical applications.